4-[2-(2-chloro-4,6-dimethylphenoxy)ethyl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[2-(2-chloro-4,6-dimethylphenoxy)ethyl]morpholine, also known as cloperastine, is a morpholine derivative that has been extensively studied for its potential therapeutic applications. This compound exhibits antitussive, anti-inflammatory, and antiallergic properties, making it a promising drug candidate for the treatment of respiratory disorders.
Mechanism of Action
Cloperastine acts as a selective antagonist of the histamine H1 receptor and the muscarinic M1 receptor. By blocking these receptors, it inhibits the release of inflammatory mediators and reduces airway hyperresponsiveness, leading to the suppression of cough and other respiratory symptoms.
Biochemical and Physiological Effects
Cloperastine has been shown to exhibit a number of biochemical and physiological effects. It inhibits the release of inflammatory mediators such as histamine, leukotrienes, and cytokines, and reduces airway hyperresponsiveness. It also suppresses the cough reflex by acting on the central nervous system.
Advantages and Limitations for Lab Experiments
Cloperastine has several advantages for lab experiments, including its well-defined mechanism of action, high selectivity for its target receptors, and low toxicity. However, its limited solubility in water and potential for interaction with other drugs may pose challenges in experimental design.
Future Directions
There are several future directions for research on 4-[2-(2-chloro-4,6-dimethylphenoxy)ethyl]morpholine. These include the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other respiratory disorders, and the exploration of its mechanisms of action in greater detail. Additionally, further studies are needed to evaluate its safety and efficacy in clinical settings.
Synthesis Methods
Cloperastine can be synthesized through a multistep process starting from 2-chloro-4,6-dimethylphenol. The first step involves the conversion of 2-chloro-4,6-dimethylphenol to 2-(2-chloro-4,6-dimethylphenoxy)ethylamine using ethylene oxide and sodium hydroxide. This intermediate is then reacted with morpholine in the presence of a catalyst to yield 4-[2-(2-chloro-4,6-dimethylphenoxy)ethyl]morpholine.
Scientific Research Applications
Cloperastine has been extensively studied for its potential therapeutic applications in respiratory disorders such as cough, asthma, and bronchitis. It has been shown to exhibit antitussive, anti-inflammatory, and antiallergic properties, making it a promising drug candidate for the treatment of these conditions.
properties
IUPAC Name |
4-[2-(2-chloro-4,6-dimethylphenoxy)ethyl]morpholine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClNO2/c1-11-9-12(2)14(13(15)10-11)18-8-5-16-3-6-17-7-4-16/h9-10H,3-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQRGXWAATLFBGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Cl)OCCN2CCOCC2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
26.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47197047 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.